Cas no 917396-39-5 (2-Chloro-6-(trifluoromethyl)pyridin-3-ylmethanol)

2-Chloro-6-(trifluoromethyl)pyridin-3-ylmethanol structure
917396-39-5 structure
Product Name:2-Chloro-6-(trifluoromethyl)pyridin-3-ylmethanol
CAS No:917396-39-5
MF:C7H5ClF3NO
MW:211.568911314011
MDL:MFCD11847131
CID:803360
PubChem ID:53256696
Update Time:2024-10-26

2-Chloro-6-(trifluoromethyl)pyridin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinemethanol,2-chloro-6-(trifluoromethyl)-
    • (2-chloro-6-(trifluoromethyl)pyridin-3-yl)methanol
    • [2-Chloro-6-(trifluoromethyl)pyridin-3-yl]methanol
    • CS-0191546
    • SCHEMBL1742466
    • 917396-39-5
    • 3-Pyridinemethanol, 2-chloro-6-(trifluoromethyl)-
    • DTXSID30693207
    • AS-42689
    • 2-chloro-6-(trifluoromethyl)pyridine-3-methanol
    • A1-54834
    • MFCD11847131
    • AKOS025403947
    • DB-299528
    • 2-Chloro-6-(trifluoromethyl)pyridin-3-ylmethanol
    • MDL: MFCD11847131
    • Inchi: 1S/C7H5ClF3NO/c8-6-4(3-13)1-2-5(12-6)7(9,10)11/h1-2,13H,3H2
    • InChI Key: WWVOQPNHXXAYKT-UHFFFAOYSA-N
    • SMILES: ClC1=C(CO)C=CC(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 211.0011760g/mol
  • Monoisotopic Mass: 211.0011760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 245.9±35.0 °C at 760 mmHg
  • Flash Point: 736.3±34.3 °C

2-Chloro-6-(trifluoromethyl)pyridin-3-ylmethanol Security Information

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